2-amino-4-(2-chlorophenyl)-5-hydroxy-10-methyl-8-oxo-4H,8H-pyrano[2,3-f]chromene-3-carbonitrile

• IUPAC Name: 2-amino-4-(2-chlorophenyl)-5-hydroxy-10-methyl-8-oxo-4H-pyrano[2,3-h]chromene-3-carbonitrile
• InChI: InChI=1S/C20H13ClN2O4/c1-9-6-15(25)26-14-7-13(24)18-17(10-4-2-3-5-12(10)21)11(8-22)20(23)27-19(18)16(9)14/h2-7,17,24H,23H2,1H3
• InChI Key: VOFYFEALPGTTKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C3=C(C(C(=C(O3)N)C#N)C4=CC=CC=C4Cl)C(=C2)O
• Molecular Formula: C20H13ClN2O4
• Molecular Weight: 380.8 g/mol

Description

The compound “2-amino-4-(2-chlorophenyl)-5-hydroxy-10-methyl-8-oxo-4H,8H-pyrano[2,3-f]chromene-3-carbonitrile” is a heterocyclic compound. The structure consists of fused cyclohexene and pyran rings that adopt envelope and flattened boat conformations, respectively. It’s a part of the 2-amino-3-cyano-4H-chromenes group, which has received increasing attention due to their potential pharmacological properties.

Molecular Structure Analysis

In the crystal structure of a similar compound, N—H⋯O and O—H⋯O hydrogen bonds link the chromene and ethanol solvent molecules into infinite chains along the c axis, and N—H⋯N hydrogen bonds link these chains into a three-dimensional framework.

Mechanism of Action

While the exact mechanism of action for this compound is not specified in the retrieved sources, similar compounds have shown to inhibit enzymes that participate in the growth of cancer and fungal cells. They have also been found to interfere with spindle tension and inhibit centrosome clustering.